Cas no 2306247-98-1 ((2S)-2-ethynylazetidine;hydrochloride)

• Product Name: (2S)-2-ethynylazetidine;hydrochloride
• CAS No: 2306247-98-1
• MF: C₅H₈ClN
• MW: 117.576720237732
• CID: 5269106
• Update Time: 2026-03-09

(2S)-2-ethynylazetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-ethynyl-, hydrochloride (1:1), (2S)-
• (2S)-2-ethynylazetidine;hydrochloride

• Inchi： 1S/C5H7N.ClH/c1-2-5-3-4-6-5;/h1,5-6H,3-4H2;1H/t5-;/m1./s1
• InChI Key： HSUQISAQVNWGLF-NUBCRITNSA-N
• SMILES： C([C@H]1NCC1)#C.Cl

Additional information on (2S)-2-ethynylazetidine;hydrochloride

Introduction to (2S)-2-ethynylazetidine;hydrochloride (CAS No: 2306247-98-1)

(2S)-2-ethynylazetidine;hydrochloride is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2306247-98-1, has garnered attention due to its unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The< strong> (2S)-configuration of the azetidine ring is particularly noteworthy, as it influences the compound's interactions with biological targets. Azetidine derivatives are known for their versatility in drug design, often serving as scaffolds for molecules targeting various therapeutic areas. The presence of an ethynyl group introduces additional reactivity, enabling further functionalization and customization.

In recent years, there has been a growing interest in azetidine derivatives due to their potential as pharmacophores. Studies have demonstrated that these compounds can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong> stereochemical purity of (2S)-2-ethynylazetidine;hydrochloride is crucial for ensuring consistent and predictable biological responses in experimental settings.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that interact with specific enzymes or receptors. For instance, modifications to the ethynyl group can alter binding affinities, leading to more potent or selective drug candidates. This flexibility makes (2S)-2-ethynylazetidine;hydrochloride a valuable tool for medicinal chemists.

The synthesis of< strong> (2S)-2-ethynylazetidine;hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric catalysis, are often employed to achieve the desired enantiomeric purity. These methods ensure that the final product meets the stringent requirements of pharmaceutical applications.

The hydrochloride salt form of this compound enhances its pharmacokinetic properties, improving dissolution rates and bioavailability. This is particularly important for oral formulations, where rapid absorption is essential for therapeutic efficacy. Additionally, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for industrial-scale production.

In academic research, (2S)-2-ethynylazetidine;hydrochloride has been used as a building block for more complex molecules with novel mechanisms of action. Its ability to undergo further functionalization allows researchers to explore diverse chemical spaces, uncovering new leads for drug discovery. Collaborative efforts between synthetic chemists and biologists have led to several promising candidates that are currently undergoing preclinical evaluation.

The< strong>CAS number 2306247-98-1 provides a unique identifier for this compound, facilitating its use in databases and literature references. This standardized nomenclature ensures clarity and consistency across different scientific disciplines. Researchers relying on this compound can easily verify its identity and purity through spectroscopic and analytical methods.

The potential applications of (2S)-2-ethynylazetidine;hydrochloride extend beyond traditional pharmaceuticals. Its structural motifs have inspired materials scientists exploring new polymers and functional materials. The ability to incorporate such heterocyclic compounds into larger molecular frameworks opens up possibilities for innovative applications in nanotechnology and biomedicine.

Ongoing studies continue to uncover new aspects of this compound's reactivity and biological significance. The integration of computational modeling with experimental data has allowed researchers to predict how modifications to the< strong> azetidine ring will affect its interactions with biological targets. These insights are crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The hydrochloride salt form also plays a role in formulation development, offering advantages such as enhanced stability and compatibility with other excipients. This makes it a preferred choice for pharmaceutical companies seeking reliable intermediates for drug production. The compound's well-documented properties contribute to its reputation as a trusted chemical entity in research and industry.

In conclusion, (2S)-2-ethynylazetidine;hydrochloride (CAS No: 2306247-98-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, combined with its stereochemical purity, make it an invaluable tool for drug discovery and development. As research continues to evolve, this compound is likely to play an even greater role in shaping the future of medicine.